Cas no 30071-93-3 (1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one)

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Properties

Names and Identifiers

• 3',5'-Bis(trifluoromethyl)acetophenone
• 3',5'-di(trifluoromethyl)-acetophenone radical
• 3,5-Bis(trifluoromethyl)acetophenone
• 1-(3,5-Bis(trifluoromethyl)phenyl)ethanone
• 1-[3,5-bis(trifluoromethyl)phenyl]ethanone
• 1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]ETHAN-1-ONE
• 3.5-Bis（trifluoromethyl）acetopenone
• C10H6F6O
• 3,5-ditrifluoromethylacetophenone
• 3’,5’-Bis(trifluoromethyl)acetophenone
• 3′,5′-Bis(trifluoromethyl)acetophenone
• MBT-AC
• 1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one
• 1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-one
• Ethanone, 1-[3,5-bis(trifluoromethyl)phenyl]-
• MCYCSIKSZLARBD-UHFFFAOYSA-N
• 3',5'-bis-trifluoromethylacetophenone
• 3,5-Bis(trifluoromethyl)
• +Expand

• MDL： MFCD00009910
• InChIKey： MCYCSIKSZLARBD-UHFFFAOYSA-N
• Inchi： 1S/C10H6F6O/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-4H,1H3
• SMILES： FC(C1C([H])=C(C(C([H])([H])[H])=O)C([H])=C(C(F)(F)F)C=1[H])(F)F
• BRN： 2384789

Computed Properties

• Exact Mass: 256.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 256.032
• Heavy Atom Count: 17
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.92680
• PSA: 17.07000
• Refractive Index: n20/D 1.4221(lit.)
• Boiling Point: 162.7°C at 760 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Colorless liquid
• Solubility: Not determined
• Density: 1.422 g/mL at 25 °C(lit.)

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37/39-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone